Cas no 1192352-09-2 (5,6-Bis(octyloxy)-4,7-di(thiophen-2-yl)benzo-[c][1,2,5]-thiadiazole)

• Product Name: 5,6-Bis(octyloxy)-4,7-di(thiophen-2-yl)benzo-[c][1,2,5]-thiadiazole
• CAS No: 1192352-09-2
• MF: C₃₀H₄₀N₂O₂S₃
• MW: 556.845804214478
• CID: 2192898
• PubChem ID: 102110695
• Update Time: 2025-06-07

5,6-Bis(octyloxy)-4,7-di(thiophen-2-yl)benzo-[c][1,2,5]-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5,6-Bis(octyloxy)-4,7-di(thiophen-2-yl)benzo-[c][1,2,5]-thiadiazole
• DB-340608
• SCHEMBL18229592
• 5,6-Bis(octyloxy)-4,7-di(thiophen-2-yl)benzo[c][1,2,5]thiadiazole
• 1192352-09-2
• 5,6-bis(octyloxy)-4,7-di-2-thienyl-2,1,3-benzothiadiazole
• 5,6-bis(octyloxy)-4,7-di(thiophen-2-yl) benzo[c][1,2,5]thiadiazole

• Inchi： 1S/C30H40N2O2S3/c1-3-5-7-9-11-13-19-33-29-25(23-17-15-21-35-23)27-28(32-37-31-27)26(24-18-16-22-36-24)30(29)34-20-14-12-10-8-6-4-2/h15-18,21-22H,3-14,19-20H2,1-2H3
• InChI Key： OFASHBNFIJSKDJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C2C(C(C3=CC=CS3)=C(C=1OCCCCCCCC)OCCCCCCCC)=NSN=2

Computed Properties

• Exact Mass: 556.22519204g/mol
• Monoisotopic Mass: 556.22519204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 18
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.3
• Topological Polar Surface Area: 129Ų